Cas no 51488-21-2 (Benzene, 1-chloro-2-(difluoromethyl)-4-isocyanato-)

Benzene, 1-chloro-2-(difluoromethyl)-4-isocyanato- structure
51488-21-2 structure
Product Name:Benzene, 1-chloro-2-(difluoromethyl)-4-isocyanato-
CAS No:51488-21-2
MF:C8H4ClF2NO
MW:203.573267936707
CID:362188
PubChem ID:21568109
Update Time:2025-04-19

Benzene, 1-chloro-2-(difluoromethyl)-4-isocyanato- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-chloro-2-(difluoromethyl)-4-isocyanato-
    • 1-chloro-2-(difluoromethyl)-4-isocyanatobenzene
    • SCHEMBL11840789
    • 51488-21-2
    • FSWOXXJXDSTAFM-UHFFFAOYSA-N
    • DTXSID60615912
    • Inchi: 1S/C8H4ClF2NO/c9-7-2-1-5(12-4-13)3-6(7)8(10)11/h1-3,8H
    • InChI Key: FSWOXXJXDSTAFM-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C=C1C(F)F)N=C=O

Computed Properties

  • Exact Mass: 202.99502
  • Monoisotopic Mass: 202.9949478g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 29.4Ų

Experimental Properties

  • PSA: 29.43
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